Ethanimidoyl chloride, 2-chloro-N-[[[(3-methylphenyl)amino]carbonyl]oxy]-

• Molecular Formula: C10H10Cl2N2O2
• Molecular Weight: 261.10 g/mol
• IUPAC Name: (1,2-dichloroethylideneamino) N-(3-methylphenyl)carbamate
• InChI: InChI=1S/C10H10Cl2N2O2/c1-7-3-2-4-8(5-7)13-10(15)16-14-9(12)6-11/h2-5H,6H2,1H3,(H,13,15)
• InChI Key: ZMODQGOTOBSTQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)ON=C(CCl)Cl

Description

Ethanimidoyl chloride, 2-chloro-N-[[[(3-methylphenyl)amino]carbonyl]oxy]- is a complex organic compound with significant applications in various fields of chemistry and industry. This compound is characterized by its unique structure, which includes a chlorinated ethanimidoyl group and a 3-methylphenyl amino carbonyl oxy group. Its chemical properties make it a valuable reagent in synthetic organic chemistry.

Preparation Methods

The synthesis of ethanimidoyl chloride, 2-chloro-N-[[[(3-methylphenyl)amino]carbonyl]oxy]- typically involves multiple steps, including chlorination and amination reactions. The synthetic route often starts with the chlorination of ethanimidoyl chloride, followed by the introduction of the 3-methylphenyl amino carbonyl oxy group under controlled conditions. Industrial production methods may involve the use of catalysts and optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Ethanimidoyl chloride, 2-chloro-N-[[[(3-methylphenyl)amino]carbonyl]oxy]- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert it into simpler amines or other derivatives.

Substitution: It can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium methoxide. The major products formed depend on the reaction conditions and the reagents used.

Scientific Research Applications

Ethanimidoyl chloride, 2-chloro-N-[[[(3-methylphenyl)amino]carbonyl]oxy]- has diverse applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of complex molecules.

Biology: Researchers utilize this compound in the study of biochemical pathways and enzyme interactions.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of ethanimidoyl chloride, 2-chloro-N-[[[(3-methylphenyl)amino]carbonyl]oxy]- involves its interaction with molecular targets through its reactive functional groups. The chlorinated ethanimidoyl group can form covalent bonds with nucleophilic sites on target molecules, leading to various biochemical effects. The pathways involved may include enzyme inhibition or activation, depending on the specific application.

Comparison with Similar Compounds

Ethanimidoyl chloride, 2-chloro-N-[[[(3-methylphenyl)amino]carbonyl]oxy]- can be compared with similar compounds such as:

Ethanimidoyl chloride, 2-chloro-N-hydroxy-: This compound has a similar structure but with a hydroxy group instead of the 3-methylphenyl amino carbonyl oxy group.

Other chlorinated ethanimidoyl compounds: These compounds share the chlorinated ethanimidoyl group but differ in their substituents, leading to variations in reactivity and applications. The uniqueness of ethanimidoyl chloride, 2-chloro-N-[[[(3-methylphenyl)amino]carbonyl]oxy]- lies in its specific functional groups, which confer distinct chemical properties and reactivity.

This comprehensive overview highlights the significance of ethanimidoyl chloride, 2-chloro-N-[[[(3-methylphenyl)amino]carbonyl]oxy]- in various scientific and industrial applications. Its unique structure and reactivity make it a valuable compound for research and development.